Cas no 881404-51-9 (2-Pyrrolidinone, 4-(phenylmethyl)-, (4S)-)

• Product Name: 2-Pyrrolidinone, 4-(phenylmethyl)-, (4S)-
• CAS No: 881404-51-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 2852274
• PubChem ID: 28064589
• Update Time: 2025-04-21

2-Pyrrolidinone, 4-(phenylmethyl)-, (4S)- Chemical and Physical Properties

Names and Identifiers

• DTXSID90650957
• SCHEMBL22201217
• (4S)-4-Benzylpyrrolidin-2-one
• 2-Pyrrolidinone, 4-(phenylmethyl)-, (4S)-
• 881404-51-9

• Inchi： 1S/C11H13NO/c13-11-7-10(8-12-11)6-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,12,13)/t10-/m0/s1
• InChI Key： OKESWHAZOJRHIT-JTQLQIEISA-N
• SMILES： O=C1C[C@H](CC2C=CC=CC=2)CN1

Computed Properties

• Exact Mass: 175.099714038Da
• Monoisotopic Mass: 175.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų